Cas no 1190892-25-1 (3,5-Dimethyl-1,2-benzisoxazol-6-amine)

• Product Name: 3,5-Dimethyl-1,2-benzisoxazol-6-amine
• CAS No: 1190892-25-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 2105861
• Update Time: 2023-08-03

3,5-Dimethyl-1,2-benzisoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1,2-Benzisoxazol-6-amine
• 3,5-Dimethyl-1,2-benzisoxazol-6-amine

• Inchi： 1S/C9H10N2O/c1-5-3-7-6(2)11-12-9(7)4-8(5)10/h3-4H,10H2,1-2H3
• InChI Key： MDVWGNWRBJDHKB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C)=CC=2C(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles